N-benzyl-1-(6-morpholin-4-ylpyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: N-benzyl-1-(6-morpholin-4-ylpyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H27N5O2/c27-21(22-15-17-4-2-1-3-5-17)18-6-8-25(9-7-18)19-14-20(24-16-23-19)26-10-12-28-13-11-26/h1-5,14,16,18H,6-13,15H2,(H,22,27)
• InChI Key: YODHVKZCJJQMGL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=C2)C3=CC(=NC=N3)N4CCOCC4
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.5 g/mol

Description

N-benzyl-1-(6-morpholin-4-ylpyrimidin-4-yl)piperidine-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-benzyl-1-(6-morpholin-4-ylpyrimidin-4-yl)piperidine-4-carboxamide involves its ability to inhibit certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and physiological effects:
Studies have shown that this compound has minimal toxicity in normal cells and tissues, making it a promising candidate for further research. It has also been shown to have anti-inflammatory and antioxidant effects, which could have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-1-(6-morpholin-4-ylpyrimidin-4-yl)piperidine-4-carboxamide in lab experiments is its high yield of synthesis. Additionally, it has shown minimal toxicity in normal cells and tissues, making it a safer alternative to other compounds. However, one limitation is the lack of studies on its long-term effects and potential side effects.

Future Directions

There are several future directions for the research of N-benzyl-1-(6-morpholin-4-ylpyrimidin-4-yl)piperidine-4-carboxamide. One direction is to further study its potential applications in the treatment of cancer, neurological disorders, and infectious diseases. Another direction is to investigate its mechanism of action and potential side effects in more detail. Additionally, more studies are needed to determine its pharmacokinetics and pharmacodynamics to better understand its potential use in clinical settings.

Synthesis Methods

The synthesis of N-benzyl-1-(6-morpholin-4-ylpyrimidin-4-yl)piperidine-4-carboxamide has been achieved through different methods, including the reaction of piperidine-4-carboxylic acid with benzylamine and 6-morpholin-4-ylpyrimidin-4-amine. Another method involves the reaction of N-benzylpiperidine-4-carboxamide with 6-morpholin-4-ylpyrimidin-4-amine. These methods have been successful in producing the desired compound with high yields.

Scientific Research Applications

N-benzyl-1-(6-morpholin-4-ylpyrimidin-4-yl)piperidine-4-carboxamide has been studied for its potential applications in various fields of medicine. It has shown promising results in the treatment of cancer, specifically in inhibiting the growth of cancer cells. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, it has been studied for its potential use in the treatment of infectious diseases.